3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanyl]-4-methyl-5-(5-propylthiophen-3-yl)-1,2,4-triazole
• InChI: InChI=1S/C17H18ClN3S2/c1-3-4-15-9-13(11-22-15)16-19-20-17(21(16)2)23-10-12-5-7-14(18)8-6-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key: VZMFOUQRQBPGKQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C2=NN=C(N2C)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN3S2
• Molecular Weight: 363.9 g/mol

Description

3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole involves its ability to inhibit tubulin polymerization. Tubulin is a protein that is essential for the formation of microtubules, which are important for cell division. By inhibiting tubulin polymerization, this compound can prevent cell division and ultimately lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole can have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of various cancer cell lines and fungi. In addition, it has been shown to inhibit the production of nitric oxide, which is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole in lab experiments is its ability to inhibit tubulin polymerization, which can be useful for studying cell division. However, one limitation is that it can be toxic to cells at high concentrations, which can affect the interpretation of results.

Future Directions

There are several future directions for the study of 3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole. One direction is to investigate its potential as an anti-cancer agent in vivo. Another direction is to study its potential as an anti-inflammatory and anti-fungal agent. In addition, further studies can be conducted to understand its mechanism of action and toxicity in more detail.

Scientific Research Applications

3-[(4-chlorobenzyl)thio]-4-methyl-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential anti-cancer agent due to its ability to inhibit tubulin polymerization. It has also been studied as a potential anti-inflammatory agent due to its ability to inhibit the production of nitric oxide. In addition, it has been investigated as a potential anti-fungal agent due to its ability to inhibit the growth of various fungi.